Cas no 850363-37-0 (Cyclopentanecarbonitrile, 1-(6-bromo-3-pyridinyl)-)

• Product Name: Cyclopentanecarbonitrile, 1-(6-bromo-3-pyridinyl)-
• CAS No: 850363-37-0
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 4227628
• PubChem ID: 23134458
• Update Time: 2025-04-24

Cyclopentanecarbonitrile, 1-(6-bromo-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonitrile, 1-(6-bromo-3-pyridinyl)-
• 1-(6-bromo-3-pyridinyl)Cyclopentanecarbonitrile
• 850363-37-0
• SCHEMBL1141603
• DB-420792

• Inchi： 1S/C11H11BrN2/c12-10-4-3-9(7-14-10)11(8-13)5-1-2-6-11/h3-4,7H,1-2,5-6H2
• InChI Key： YARXHQQJUJJVMG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)N=C2)(C#N)CCCC1

Computed Properties

• Exact Mass: 250.01056Da
• Monoisotopic Mass: 250.01056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 36.7Ų